Cas no 91457-54-4 (2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide)

• Product Name: 2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide
• CAS No: 91457-54-4
• MF: C₁₂H₁₅Cl₂N₃O
• MW: 288.173000574112
• CID: 1963968
• PubChem ID: 3021825
• Update Time: 2025-04-21

2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichlorophenyl)-N-(propylcarbamimidoyl)acetamide
• 2-(2,6-dichlorophenyl)-N-(N'-propylcarbamimidoyl)acetamide
• 91457-54-4
• DTXCID60161065
• SCHEMBL10308389
• Benzeneacetamide, 2,6-dichloro-N-(imino(propylamino)methyl)-
• 1-(2,6-Dichlorophenylacetyl)-3-n-propylguanidine
• DTXSID10238574
• 2,6-Dichloro-N-(imino(propylamino)methyl)benzeneacetamide
• 1-Propyl-3-(2,6-dichlorophenylacetyl)guanidine

• Inchi： 1S/C12H15Cl2N3O/c1-2-6-16-12(15)17-11(18)7-8-9(13)4-3-5-10(8)14/h3-5H,2,6-7H2,1H3,(H3,15,16,17,18)
• InChI Key： COJLHPSZVYZSGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(N/C(/N)=N/CCC)=O)Cl

Computed Properties

• Exact Mass: 287.0592175Da
• Monoisotopic Mass: 287.0592175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.5Ų